For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide to the Mechanism of Action of Ac-DEVD-CMK TFA
Introduction
Ac-DEVD-CMK TFA is a highly specific, cell-permeable, and irreversible inhibitor of caspase-3, a key enzyme in the apoptotic pathway. Its ability to selectively block the action of this executioner caspase makes it an invaluable tool in the study of programmed cell death and a potential therapeutic agent for diseases characterized by excessive apoptosis. This guide provides a detailed overview of its mechanism of action, supported by quantitative data, experimental protocols, and visual diagrams of the relevant biological pathways and workflows.
Mechanism of Action: Irreversible Caspase-3 Inhibition
The central mechanism of Ac-DEVD-CMK involves its function as a peptide-based inhibitor that mimics the natural substrate of caspase-3. Caspases are a family of cysteine proteases that play a critical role in the execution phase of apoptosis. They exist as inactive zymogens (procaspases) and are activated through a proteolytic cascade.
Apoptotic signaling is broadly divided into two main pathways:
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The Extrinsic (Death Receptor) Pathway: Initiated by the binding of extracellular death ligands (e.g., TNF-α, FasL) to transmembrane death receptors. This leads to the recruitment of adaptor proteins and the activation of initiator caspase-8.
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The Intrinsic (Mitochondrial) Pathway: Triggered by cellular stress, leading to mitochondrial outer membrane permeabilization and the release of cytochrome c. Cytochrome c binds to Apaf-1, forming the apoptosome, which recruits and activates initiator caspase-9.
Both pathways converge on the activation of executioner caspases, primarily caspase-3 and caspase-7. Activated initiator caspases (caspase-8 and caspase-9) cleave procaspase-3, converting it into its active form. Active caspase-3 then proceeds to cleave a multitude of cellular substrates, including structural proteins and DNA repair enzymes, leading to the characteristic morphological and biochemical hallmarks of apoptosis.
Ac-DEVD-CMK is a synthetic peptide composed of the amino acid sequence Acetyl-Aspartyl-Glutamyl-Valyl-Aspartyl, which corresponds to the preferred cleavage site for caspase-3. This sequence allows it to specifically target the active site of caspase-3. The molecule is further modified with a chloromethylketone (CMK) group. This reactive group forms a covalent thioether bond with the cysteine residue in the catalytic site of caspase-3, resulting in irreversible inhibition of the enzyme.
While highly selective for caspase-3, Ac-DEVD-CMK has also been shown to inhibit other caspases, including caspase-6, -7, -8, and -10.
Quantitative Data Summary
The following table summarizes concentrations of Ac-DEVD-CMK used in various experimental contexts and their observed effects. While specific Ki or IC50 values for the CMK variant are not detailed in the provided literature, data for the analogous aldehyde inhibitor, Ac-DEVD-CHO, is included for reference.
| Compound | Target | Ki Value | Experimental Concentration | Cell/Model System | Observed Effect | Reference |
| Ac-DEVD-CHO | Caspase-3 | 230 pM | Not Specified | Isolated Enzyme | Potent inhibition | |
| Ac-DEVD-CHO | Caspase-7 | 300 pM | Not Specified | Isolated Enzyme | Potent inhibition | |
| Ac-DEVD-CHO | Caspase-2 | 1.7 µM | Not Specified | Isolated Enzyme | Weak inhibition | |
| Ac-DEVD-CMK | Caspase-3 | Not Specified | 10 µM | Human Pharyngeal Carcinoma Cells | Inhibited citrate-induced p21 cleavage and G2/M arrest | |
| Ac-DEVD-CMK | Caspase-3 | Not Specified | 100 µM | Jurkat Cells | Inhibited apoptosis induced by Ingenol 3,20-dibenzoate | |
| Ac-DEVD-CMK | Caspase-3 | Not Specified | 100 µM | BL41 Lymphoma Cells | Partially blocked manganese-induced apoptosis | |
| Ac-DEVD-CMK | Caspase-3 | Not Specified | 25 mg/kg (IP) | Mice | Attenuated acetaminophen-induced liver injury |
Signaling Pathway and Inhibitory Mechanism
The following diagram illustrates the convergence of the intrinsic and extrinsic apoptotic pathways on caspase-3 and the specific point of inhibition by Ac-DEVD-CMK.
Caption: Apoptotic signaling pathways showing Ac-DEVD-CMK inhibition.
Experimental Protocols
Key Experiment: Caspase-3 Activity Assay (Fluorometric)
This protocol is used to quantify the activity of caspase-3 in cell lysates and to determine the efficacy of inhibitors like Ac-DEVD-CMK. The assay is based on the cleavage of a fluorogenic substrate, N-Acetyl-Asp-Glu-Val-Asp-7-amino-4-methylcoumarin (Ac-DEVD-AMC). Cleavage of this substrate by active caspase-3 releases the highly fluorescent AMC moiety.
Materials:
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Cells treated with an apoptosis-inducing agent +/- Ac-DEVD-CMK.
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Chilled Cell Lysis Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM DTT, 100 µM EDTA).
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Reaction Buffer (e.g., 20 mM HEPES, pH 7.4, 10% glycerol, 2 mM DTT).
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Fluorogenic Substrate: Ac-DEVD-AMC (1 mM stock in DMSO).
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96-well black microplate, suitable for fluorescence measurements.
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Fluorometer/microplate reader (Excitation: ~380 nm, Emission: ~440-460 nm).
Procedure:
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Cell Lysis:
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Induce apoptosis in cell cultures according to the specific experimental design. Include a negative control (no induction) and experimental samples treated with Ac-DEVD-CMK at desired concentrations.
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Harvest cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C).
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Resuspend the cell pellet in 50-100 µL of chilled Cell Lysis Buffer per 1-2 x 106 cells.
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Incubate on ice for 10-15 minutes.
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Centrifuge the lysate at ~12,000 x g for 10 minutes at 4°C to pellet insoluble debris.
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Carefully transfer the supernatant (cytosolic extract) to a new pre-chilled tube.
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Protein Quantification:
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Determine the protein concentration of each lysate using a standard method (e.g., Bradford or BCA assay) to ensure equal protein loading in the assay.
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Caspase Activity Measurement:
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In a 96-well black microplate, add 25-50 µg of protein lysate to each well. Adjust the volume with Reaction Buffer to a final volume of 50 µL.
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Prepare a master mix for the reaction. For each reaction, combine Reaction Buffer and Ac-DEVD-AMC substrate to a final concentration of 50 µM.
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Add 50 µL of the substrate-containing master mix to each well containing cell lysate.
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Incubate the plate at 37°C for 1-2 hours, protected from light.
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Measure the fluorescence using a microplate reader with an excitation wavelength of ~380 nm and an emission wavelength of 420-460 nm.
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Data Analysis:
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The relative fluorescence units (RFU) are directly proportional to the amount of AMC released and thus to the caspase-3 activity.
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Compare the fluorescence of treated samples to the untreated control to determine the fold-increase or percentage inhibition of caspase-3 activity.
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Experimental Workflow Visualization
The diagram below outlines a typical workflow for assessing the inhibitory effect of Ac-DEVD-CMK on caspase-3 activity in a cell-based model.
Caption: Workflow for evaluating Ac-DEVD-CMK efficacy.
Ac-DEVD-CMK TFA is a powerful and specific tool for the study of apoptosis. Its mechanism as an irreversible inhibitor of caspase-3 is well-defined, targeting the central executioner of programmed cell death. By forming a covalent bond with the enzyme's active site, it effectively halts the apoptotic cascade, allowing researchers to probe the intricate roles of caspase-3 in health and disease. The protocols and data presented herein provide a solid foundation for professionals utilizing this inhibitor in their research and development endeavors.
